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Compound of Interest

Compound Name: N-Methoxy-2-naphthamide
CAS No.: 76749-35-4
Cat. No.: B11897801
Get Quote
. J

Executive Summary

N-Methoxy-2-naphthamide (CAS: 76749-35-4) is a secondary hydroxamic acid derivative
primarily utilized as a privileged substrate in transition-metal-catalyzed C-H activation. Its N-
methoxy amide moiety functions as a potent Directing Group (DG), enabling regioselective
functionalization at the C3 position of the naphthalene ring. Unlike simple amides, the N-
methoxy group possesses uniqgue electronic properties—acting as an internal oxidant in
specific Rh(lll) catalytic cycles or as a robust coordinating group in Pd(ll) catalysis—making it
indispensable for constructing complex polycyclic aromatic hydrocarbons (PAHS).

Physicochemical Profile
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Property Specification
Chemical Name N-Methoxy-2-naphthalenecarboxamide
CAS Number 76749-35-4
Molecular Formula C12H11NO2
Molecular Weight 201.22 g/mol
Physical State White to off-white solid
N Soluble in DMSO, DMF, CH2Clz2, CHCI3;
Solubility . .
sparingly soluble in water.
~8-9 (NH proton), slightly more acidic than N-
Acidity (pKa) alkyl amides due to the electron-withdrawing

methoxy group.

Spectroscopic Characterization (*H NMR)

Data sourced from Rh(lll) catalysis literature.

Solvent: CDCIs (300 MHz)[1]

0 9.70 ppm: (br s, 1H, NH) — Characteristic downfield shift of the hydroxamic amide proton.

0 8.26 ppm: (s, 1H, C1-H) — Singlet indicating the isolated proton between the amide and
ring fusion.

0 7.91-7.70 ppm: (m, 4H, Aromatic)

0 7.51 ppm: (m, 2H, Aromatic)

0 3.89 ppm: (s, 3H, O-CHs) — Distinct singlet for the methoxy group.

Synthetic Framework

The synthesis of N-Methoxy-2-naphthamide is a two-step protocol starting from commercially
available 2-naphthoic acid. The transformation proceeds via an acid chloride intermediate to
ensure efficient coupling with the nucleophilic methoxyamine.
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Reaction Scheme (DOT Visualization)
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Figure 1: Step-wise synthesis from 2-naphthoic acid via acid chloride activation.

Detailed Protocol

Step 1: Activation

e Charge a round-bottom flask with 2-naphthoic acid (1.0 equiv) and thionyl chloride (SOCIz)
(excess, ~5-10 equiv) or oxalyl chloride (1.2 equiv) with a catalytic drop of DMF in DCM.

o Reflux the mixture for 2—4 hours until gas evolution (HCI/SO2) ceases.

o Concentrate the solution in vacuo to remove excess SOCIz. The resulting yellow solid (2-
naphthoyl chloride) is moisture-sensitive and used immediately.

Step 2: Amidation

o Dissolve methoxyamine hydrochloride (1.2 equiv) in anhydrous DCM or THF/Water biphasic
system.

e Add a base: Potassium Carbonate (K2CO3) (2.5 equiv) or Triethylamine (EtsN) (2.5 equiv) to
liberate the free amine.

e Cool the mixture to 0°C.
o Dropwise add the solution of 2-naphthoyl chloride (from Step 1) in DCM.

 Stir at room temperature for 4-12 hours.
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o Workup: Quench with water, extract with DCM/EtOAc. Wash organic layer with 1M HCI (to
remove unreacted amine) and brine.

 Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography
(Gradient: 20—40% EtOAc in Hexanes).

* Yield: Typically >90%.

Reactivity & Applications: C-H Activation

N-Methoxy-2-naphthamide is a "privileged" substrate for directed C-H functionalization. The
amide oxygen coordinates to the metal center (Rh, Pd, Ru), positioning the catalyst to cleave
the ortho C-H bond (C3 position).

Mechanism of Action (The "Directing Group" Effect)

In Rh(lll)-catalyzed reactions, the N-methoxy amide can behave in two distinct ways:

o External Oxidant Mode: The N-OMe group remains intact. An external oxidant (e.g.,
Cu(OAc)2, Ag2CO0O:s) is required to regenerate the catalyst.

« Internal Oxidant Mode: The N-O bond cleaves during the reaction, acting as a leaving group.
This "self-oxidizing" pathway typically yields isoquinolones via annulation with alkynes.

Catalytic Cycle Visualization (DOT)
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Figure 2: Simplified mechanism of Rh(lll)-catalyzed C-H activation directed by the N-methoxy
amide.

Key Transformations

e C-H Olefination: Reaction with acrylates to form vinyl-naphthalenes.
o Catalyst: [RhCp*Clz]2 / AgSbFe / Cu(OAC)2.

o Selectivity: Exclusive C3 functionalization (sterically less hindered than C1).
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e C-H Annulation: Reaction with internal alkynes to form benzo[g]isoquinolones.
o Mechanism:[2][3] Involves N-O bond cleavage (internal oxidant pathway).

Handling & Safety

» Hazard Classification: Irritant (Skin/Eye/Respiratory).

e Storage: Store in a cool, dry place. The N-methoxy amide bond is generally stable but can
hydrolyze under strong acidic/basic conditions at high temperatures.

e Reactivity: Avoid strong reducing agents (can reduce N-O bond) and strong oxidants.

o PPE: Standard laboratory PPE (Gloves, Goggles, Lab Coat) is required. Ensure synthesis
involving thionyl chloride is performed in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11897801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

